![molecular formula C14H19NO3 B2632574 Ethyl 2-(benzyl(2-oxopropyl)amino)acetate CAS No. 15057-40-6](/img/structure/B2632574.png)
Ethyl 2-(benzyl(2-oxopropyl)amino)acetate
Overview
Description
Ethyl 2-(benzyl(2-oxopropyl)amino)acetate is a chemical compound with the CAS Number: 15057-40-6 . It has a molecular weight of 249.31 and its IUPAC name is ethyl [benzyl (2-oxopropyl)amino]acetate . The compound is typically stored at 4 degrees Celsius and is in liquid form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H19NO3/c1-3-18-14 (17)11-15 (9-12 (2)16)10-13-7-5-4-6-8-13/h4-8H,3,9-11H2,1-2H3 . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
This compound is a liquid . It has a molecular weight of 249.31 . The compound is typically stored at 4 degrees Celsius .Scientific Research Applications
Synthesis and Characterization
Synthesis of Novel Derivatives : Ethyl 2-(benzyl(2-oxopropyl)amino)acetate plays a role in synthesizing various novel compounds. For instance, it has been used in the synthesis of α-ketoamide derivatives, which are obtained via the ring opening of N-acylisatin (El‐Faham, Al Marhoon, Abdel-Megeed, & Albericio, 2013). Additionally, it is involved in the preparation of 1-amino-2,4-imidazolidinedione derivatives, suggesting its versatility in synthesizing diverse chemical structures (Milcent, Barbier, Yver, & Mazouz, 1991).
Catalyzing Chemical Reactions : This compound serves as an intermediary in facilitating certain chemical reactions. For example, it has been used in a multi-component reaction to create diastereomers of 5,7-diaryl-5,6,7,8-tetrahydro-1H-pyrido[3,4-b][1,4]thiazin-2(3H)-ones, showcasing its role in complex chemical processes (Raja & Perumal, 2006).
Development of Chiral Building Blocks : this compound is crucial in creating chiral building blocks for alkaloid synthesis. It has been used in asymmetric intramolecular Michael reactions to produce pyrrolidine and piperidine derivatives, which are important in synthesizing enantioselective compounds (Hirai, Terada, Yamazaki, & Momose, 1992).
Enzymatic Resolution : The compound is used in the enzymatic resolution of ethyl 1,4-benzodioxan-2-carboxylate, an intermediate in drug production, indicating its application in refining and isolating specific enantiomers for pharmaceutical purposes (Kasture, Varma, Kalkote, Nene, & Kulkarni, 2005).
Pharmacological Research : this compound has been used in the synthesis of various pharmacologically active compounds, indicating its potential in drug discovery and development (Desai, Shihora, & Moradia, 2007).
Safety and Hazards
properties
IUPAC Name |
ethyl 2-[benzyl(2-oxopropyl)amino]acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3/c1-3-18-14(17)11-15(9-12(2)16)10-13-7-5-4-6-8-13/h4-8H,3,9-11H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRMMDSOPPOKDKO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN(CC1=CC=CC=C1)CC(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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